1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone

• IUPAC Name: N-[(E)-1-(4-fluorophenyl)ethylideneamino]-4,6-di(piperidin-1-yl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C21H28FN7/c1-16(17-8-10-18(22)11-9-17)26-27-19-23-20(28-12-4-2-5-13-28)25-21(24-19)29-14-6-3-7-15-29/h8-11H,2-7,12-15H2,1H3,(H,23,24,25,27)/b26-16+
• InChI Key: WNEKKTZVRHXDAD-WGOQTCKBSA-N
• Canonical SMILES: CC(=NNC1=NC(=NC(=N1)N2CCCCC2)N3CCCCC3)C4=CC=C(C=C4)F
• Isomeric SMILES: C/C(=N\NC1=NC(=NC(=N1)N2CCCCC2)N3CCCCC3)/C4=CC=C(C=C4)F
• Molecular Formula: C21H28FN7
• Molecular Weight: 397.5 g/mol

Description

1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone, also known as CTK7A79, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In neuroscience, 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been shown to activate the PI3K/Akt signaling pathway, which is involved in cell survival and neuroprotection. In cancer research, 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects
1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been shown to have various biochemical and physiological effects in cells and animal models. In neuroscience, 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been shown to improve cognitive function and reduce oxidative stress in animal models of Alzheimer's disease. In cancer research, 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been shown to have anti-inflammatory effects and reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has several advantages for lab experiments, including its high potency and selectivity for its target proteins, its ability to cross the blood-brain barrier, and its low toxicity. However, 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone also has some limitations, including its limited solubility in water and its instability under certain conditions.

Future Directions

There are several future directions for the research on 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone. In neuroscience, further studies are needed to elucidate the mechanisms underlying its neuroprotective effects and to determine its potential applications in the treatment of other neurological disorders. In cancer research, further studies are needed to identify the specific types of cancer that are most sensitive to 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone and to determine the optimal dosing and administration regimens. In addition, further studies are needed to optimize the synthesis and formulation of 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone for clinical use.

Scientific Research Applications

1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been studied extensively for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been shown to exhibit neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease. In cancer research, 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been shown to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, 1-(4-fluorophenyl)ethanone (4,6-di-1-piperidinyl-1,3,5-triazin-2-yl)hydrazone has been identified as a potential lead compound for the development of new drugs targeting various diseases.